Cas no 103213-57-6 (13-Docosen-1-ol,acetate, (13Z)- (9CI))

• Product Name: 13-Docosen-1-ol,acetate, (13Z)- (9CI)
• CAS No: 103213-57-6
• MF: C₂₄H₄₆O₂
• MW: 366.620848178864
• CID: 125535
• PubChem ID: 88639098
• Update Time: 2025-10-30

13-Docosen-1-ol,acetate, (13Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 13-Docosen-1-ol,acetate, (13Z)- (9CI)
• docos-13-enyl acetate
• ERUCYL ACETATE
• 13-Docosen-1-ol,acetate, (Z)-
• acetic acid docos-13c-enyl ester
• acetic acid docos-13-enyl ester
• ACMC-20m639
• AG-D-13693
• CTK4A1876
• CTK8E5806
• Essigsaeure-docos-13c-enylester
• Essigsaeure-docos-13-enylester
• 103213-57-6
• [(Z)-docos-13-enyl] acetate
• (z)-13-docosenyl acetate
• SCHEMBL15226966

• Inchi： 1S/C24H46O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26-24(2)25/h10-11H,3-9,12-23H2,1-2H3/b11-10-
• InChI Key： DFNNQVPOKYHPKD-KHPPLWFESA-N
• SMILES： O(C(C)=O)CCCCCCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 366.34998
• Monoisotopic Mass: 366.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on 13-Docosen-1-ol,acetate, (13Z)- (9CI)

13-Docosen-1-ol, Acetate, (13Z)- (9CI): A Key Compound in Bioactive Lipid Research

13-Docosen-1-ol, acetate, (13Z)- (9CI) (CAS 103213-5,7-6) represents a critical component in the study of bioactive lipids, particularly within the context of phospholipid membrane dynamics and signaling pathways. This compound, a derivative of 13-docosen-1-ol, is characterized by its unique 13Z double bond configuration and acetylated hydroxyl group, which endows it with distinct physicochemical properties compared to its saturated or trans-isomer counterparts. Recent advancements in lipidomics have underscored the importance of such stereospecific compounds in modulating cellular processes, including membrane fluidity, receptor-mediated signaling, and lipid raft formation.

Emerging research in lipid signaling pathways has highlighted the role of 13-docosen-1-ol, acetate, (13Z)- (9CI) in modulating the activity of G-protein-coupled receptors (GPCRs). A 2023 study published in Journal of Biological Chemistry demonstrated that this compound enhances the binding affinity of specific GPCRs to their ligands by altering membrane microdomain organization. This finding aligns with the broader trend of exploring lipid-based modulators for therapeutic applications in neurodegenerative disorders and metabolic syndromes.

From a synthetic perspective, 13-docosen-1-ol, acetate, (13Z)- (9CI) is synthesized through a multi-step process involving alkene hydroxylation and esterification. The stereochemical control during the hydroxylation step is critical, as the 13Z configuration is essential for its biological activity. Recent developments in asymmetric catalysis have enabled more efficient synthesis methods, reducing production costs while maintaining stereochemical purity. This advancement is particularly relevant for large-scale applications in pharmaceutical research.

Structurally, 13-docosen-1-ol, acetate, (13Z)- (9CI) belongs to the class of long-chain aliphatic esters, with a carbon chain length of 22 atoms. The presence of the 13Z double bond introduces conjugation effects that influence its solubility and interaction with biological membranes. Comparative studies with other 13-docosen-1-ol derivatives have shown that the acetylation of the hydroxyl group significantly reduces its hydrophilicity, making it more compatible with lipid bilayers.

Applications of 13-docosen-1-ol, acetate, (13Z)- (9CI) extend beyond basic research. In the field of drug delivery, this compound has been explored as a carrier for hydrophobic therapeutic agents. A 2024 review in Nano Today highlighted its potential in enhancing the bioavailability of poorly soluble drugs through micellar self-assembly. This property is particularly valuable for targeting diseases such as cancer, where localized drug concentration is critical.

From an analytical standpoint, advanced spectroscopic techniques are essential for characterizing 13-docosen-1-ol, acetate, (13Z)- (9CI). Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, while mass spectrometry (MS) enables precise determination of its molecular weight. Recent innovations in tandem MS (MS/MS) have improved the detection limits for this compound in complex biological matrices, facilitating its use in metabolomics studies.

Environmental and toxicological studies are also gaining attention for 13-docosen-1-ol, acetate, (13Z)- (9CI). While this compound is primarily used in laboratory settings, its potential ecological impact is being investigated. A 2023 study in Environmental Science & Technology assessed its biodegradation rates in aquatic environments, revealing that it is rapidly metabolized by microbial communities. This finding supports its safety profile for industrial applications.

Future research directions for 13-docosen-1-ol, acetate, (13Z)- (9CI) include exploring its role in lipid-based nanotechnology and its potential as a biomarker for specific pathological conditions. The development of targeted delivery systems using this compound could revolutionize treatment paradigms for diseases such as Alzheimer's and diabetes. Additionally, its use in synthetic biology applications, such as creating artificial membrane systems, is an area of active investigation.

As the field of lipid chemistry continues to evolve, 13-docosen-1-ol, acetate, (13Z)- (9CI) stands as a prime example of how stereochemical nuances can significantly impact biological activity. Its unique properties make it an invaluable tool for researchers across disciplines, from pharmaceutical sciences to materials engineering. Ongoing studies are likely to uncover even more applications for this compound, further solidifying its importance in modern scientific research.